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Compound of Interest

Compound Name: 5-Fluoro-2-nitroanisole

Cat. No.: B157042 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

5-Fluoro-2-nitroanisole is a fluorinated aromatic compound widely utilized as a key

intermediate in the synthesis of various complex organic molecules.[1] Its structural features,

including a fluorine atom and a nitro group, provide unique reactivity, making it a valuable

building block in the pharmaceutical and agrochemical industries.[2][3] For instance, it is a

reagent in the synthetic preparation of imidazopyridines that act as inhibitors of the insulin-like

growth factor-1 receptor.[2] This document provides a detailed experimental protocol for the

synthesis of 5-Fluoro-2-nitroanisole via the methylation of 5-fluoro-2-nitrophenol, a method

known for its high yield and purity.[2][4]

Synthesis Data Summary
The following tables summarize the quantitative data for the synthesis of 5-Fluoro-2-
nitroanisole from 5-fluoro-2-nitrophenol.

Table 1: Reagents and Materials
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Reagent Formula
Molar Mass
( g/mol )

Amount (g) Moles (mol) Molar Eq.

5-Fluoro-2-

nitrophenol
C₆H₄FNO₃ 157.10 500 3.20 1.00

Anhydrous

Potassium

Carbonate

K₂CO₃ 138.21 483 3.50 1.09

Dimethyl

Sulfate
(CH₃)₂SO₄ 126.13 424 3.36 1.05

N,N-

Dimethylform

amide (DMF)

C₃H₇NO 73.09 2500 - Solvent

Table 2: Reaction Conditions and Product Characteristics

Parameter Value

Initial Reaction Temperature 60 °C

Temperature during Dimethyl Sulfate Addition 60 °C

Post-addition Reaction Temperature 90-100 °C

Reaction Time 5-6 hours

Product Yield 94.1%[2][4]

Product Purity (by GC) 99.5%[2][4]

Physical Form Yellow oily liquid[2][4]

Boiling Point 272 °C (lit.)[2]

Melting Point 49-51 °C

Experimental Protocol
This protocol details the synthesis of 5-Fluoro-2-nitroanisole via Williamson ether synthesis.
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Materials and Equipment:

5 L four-necked round-bottom flask

Mechanical stirrer

Heating mantle with temperature controller

Dropping funnel

Condenser

Thermometer

Vacuum distillation apparatus

Standard laboratory glassware

Procedure:

Reaction Setup:

In a 5 L four-necked flask equipped with a mechanical stirrer, condenser, and

thermometer, add N,N-dimethylformamide (DMF) (2500 g).[2][4]

To the solvent, add 5-fluoro-2-nitrophenol (500 g, 3.20 mol) and anhydrous potassium

carbonate (483 g, 3.50 mol).[2][4]

Reaction Execution:

Begin stirring the mixture and heat it to 60 °C.[2][4]

Once the temperature is stable, slowly add dimethyl sulfate (424 g, 3.36 mol) dropwise

from a dropping funnel over a period of 2-3 hours, maintaining the temperature at 60 °C.[2]

[4]

After the addition is complete, raise the reaction temperature to 90-100 °C.[2][4]
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Maintain the reaction at this temperature for 5-6 hours.[2][4] The reaction progress should

be monitored by gas chromatography (GC) until the concentration of the starting material,

5-fluoro-2-nitrophenol, is below 0.5%.[2][4]

Work-up and Purification:

Once the reaction is complete, cool the mixture to 50 °C. At this temperature, monomethyl

potassium sulfate salt will precipitate.[2][4]

Filter the mixture to remove the precipitated salts.

The filtrate containing the product is then subjected to vacuum distillation to recover the

DMF solvent.[2][4]

The resulting residue is the final product, 5-Fluoro-2-nitroanisole, as a yellow oily liquid

(515 g).[2][4]

Safety Precautions:

Dimethyl sulfate is toxic and corrosive. Handle with extreme care in a well-ventilated fume

hood, using appropriate personal protective equipment (PPE), including gloves and safety

goggles.

5-Fluoro-2-nitroanisole is harmful if swallowed and causes skin and eye irritation.

Always work in a well-ventilated area and follow standard laboratory safety procedures.

Experimental Workflow Diagram

Workflow for 5-Fluoro-2-nitroanisole Synthesis

Starting Materials:
- 5-Fluoro-2-nitrophenol

- K₂CO₃

- DMF

1. Charge Reagents
into 5L Flask 2. Heat to 60°C 3. Add Dimethyl Sulfate

(2-3 hours)
4. Heat to 90-100°C

(5-6 hours) 5. Monitor by GC 6. Cool to 50°C
< 0.5% Start Material

7. Filter Precipitate 8. Vacuum Distillation
of Filtrate

Final Product:
5-Fluoro-2-nitroanisole

Click to download full resolution via product page
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Caption: Synthesis workflow for 5-Fluoro-2-nitroanisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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